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Compound of Interest

Compound Name: 2-Methylglutaronitrile

Cat. No.: B7801623 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Methylglutaronitrile

For professionals in research and drug development, the meticulous handling of chemical

reagents is a cornerstone of both laboratory safety and experimental integrity. 2-
Methylglutaronitrile (CAS No. 4553-62-2), a key intermediate in the synthesis of various

organic compounds including nicotinamide, presents significant health hazards that demand a

comprehensive understanding and rigorous application of safety protocols.[1] This guide serves

as a technical resource, moving beyond mere procedural lists to explain the causality behind

safety measures, ensuring a self-validating system of laboratory practice.

Hazard Identification and Risk Profile
2-Methylglutaronitrile is a colorless to amber liquid that is classified as acutely toxic and an

irritant.[1][2][3] The primary danger of this compound lies in its high acute toxicity via multiple

routes of exposure. It is readily absorbed through the skin, making dermal contact a significant

risk.[2][3]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 3) - H301: Toxic if swallowed.[4]

Acute Toxicity, Dermal (Category 3) - H311: Toxic in contact with skin.[4]

Acute Toxicity, Inhalation (Category 2) - H330: Fatal if inhaled.[4][5]
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Skin Irritation (Category 2) - H315: Causes skin irritation.[4][5]

Eye Irritation (Category 2A) - H319: Causes serious eye irritation.[4][5]

The signal word for this chemical is "Danger".[2][4][5] The severity of the inhalation hazard

(Category 2) underscores the critical need for stringent engineering controls to prevent

exposure to its vapors or aerosols.

Chemical Reactivity Profile
Understanding the reactivity of 2-Methylglutaronitrile is crucial for safe storage and handling.

As a nitrile, it is incompatible with:

Strong Acids and Oxidizing Agents: Mixing with strong oxidizing acids can lead to extremely

violent reactions.[2][3][5][6]

Bases: Combination with bases can produce highly toxic hydrogen cyanide gas.[2][3][5][6]

Reducing Agents: Can react vigorously.[2][5]

These incompatibilities dictate that 2-Methylglutaronitrile must be stored in isolation from

these chemical classes.

Physicochemical and Toxicological Data
A quantitative understanding of the compound's properties is essential for risk assessment.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 4553-62-2 [2]

Molecular Formula C6H8N2 [2]

Molecular Weight 108.14 g/mol [2]

Appearance
Colorless to Light

orange/Amber liquid
[2][3]

Boiling Point 269-271 °C [2]

Melting Point -45 °C [2]

Density 0.95 g/mL at 25 °C [2]

Flash Point >110 °C (>230 °F) [2]

Water Solubility 52.3 g/L at 20 °C [2]

Table 2: Acute Toxicity Data
Route Species Value Source

Dermal LD50 Rabbit 776 mg/kg [4]

Inhalation LC50 Rat 0.66 mg/L / 4h [4]

Oral LD50 Rat 301 mg/kg [4]

The Hierarchy of Controls: A Systematic Approach
to Safety
The most effective safety programs implement a multi-layered approach known as the

hierarchy of controls. This framework prioritizes strategies that are inherently more effective

and less reliant on individual human behavior.
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Hierarchy of Controls for 2-Methylglutaronitrile

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Respirator)

(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls, from most to least effective.

Engineering Controls: The First Line of Defense
Engineering controls are designed to remove the hazard at the source, before it can contact

the worker.

Ventilation: All handling of 2-Methylglutaronitrile must be conducted in a well-ventilated

area.[5] For any procedure that could generate vapors or aerosols, a certified chemical fume

hood is mandatory.

Isolation: Use of glove boxes or other containment systems for highly hazardous or long-

duration procedures.

Administrative Controls: Safe Work Practices
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These are the procedures and policies that dictate how work is performed safely.

Standard Operating Procedures (SOPs): Develop detailed SOPs for all experimental work

involving this chemical, including handling, storage, and waste disposal.

Training: Ensure all personnel are trained on the specific hazards, handling procedures, and

emergency response protocols for 2-Methylglutaronitrile.

Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or stored.[4][5]

Wash hands and any exposed skin thoroughly after handling and before leaving the

laboratory.[5]

Access Control: Store the chemical in a locked, secure area accessible only to authorized

personnel.[5]

Personal Protective Equipment (PPE): The Final Barrier
PPE is essential but should never be the sole means of protection. It must be used in

conjunction with engineering and administrative controls.

Hand Protection: Wear chemical-impermeable gloves.[5] Nitrile gloves are an excellent

choice due to their high resistance to a wide range of chemicals, including nitriles, solvents,

and oils.[7][8][9] Gloves must be inspected for tears or punctures before use and disposed of

properly after handling.[5]

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face

shield to protect against splashes.[4][5]

Skin and Body Protection: A lab coat is mandatory. For tasks with a higher risk of splashing,

wear fire/flame-resistant and impervious clothing, such as a chemical-resistant apron or suit.

[5]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, or during emergency situations, wear a NIOSH-approved respirator with an

appropriate organic vapor cartridge.[3][4][5]

Storage and Disposal Protocols
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Safe Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

Recommended storage temperature is between +2°C and +8°C (refrigerated).[2][3]

Store locked up and away from incompatible materials such as strong acids, bases, and

oxidizing agents.[4][5]

Waste Disposal
All waste containing 2-Methylglutaronitrile must be treated as hazardous waste.

Collect waste in suitable, labeled, and closed containers.[5] Do not mix with other waste

streams unless compatibility is confirmed.

Disposal must be carried out by a licensed chemical destruction facility or via controlled

incineration with flue gas scrubbing, in accordance with all applicable local, state, and federal

regulations.[4][5]

Emergency Procedures: A Validating System of
Response
A clear, well-rehearsed emergency plan is a critical component of a safe laboratory

environment.

Emergency Response Workflow: Exposure Event

Exposure Occurs
(Inhalation, Skin/Eye, Ingestion)

ALERT
Inform others nearby.

Call for help.

REMOVE
Move to fresh air (Inhalation).

Use safety shower/eyewash (Contact).

DECONTAMINATE
Remove contaminated clothing.
Flush affected area for 15+ min.

Skin/Eye Contact SEEK IMMEDIATE MEDICAL ATTENTION
Bring SDS. Call Poison Control/911.

Inhalation/Ingestion
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Caption: Workflow for responding to a chemical exposure event.

First Aid Measures: Step-by-Step Protocol
Inhalation:

Immediately move the victim to fresh air.[4][5]

If the victim is not breathing, give artificial respiration. Do not use mouth-to-mouth

resuscitation.[5]

Call for immediate medical attention.[4][5] Symptoms like headache, dizziness, cyanosis,

and respiratory arrest can occur.[4]

Skin Contact:

Immediately use the safety shower and flush the affected skin with copious amounts of

water for at least 15 minutes.[6][10]

Simultaneously remove all contaminated clothing and shoes.[4][5]

Wash the affected area thoroughly with soap and water.[6]

Call for immediate medical attention.[4][5]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids

open to ensure thorough rinsing.[4][6][10]

Remove contact lenses if present and easy to do so.[4]

Seek immediate medical attention.[4][6]

Ingestion:

Rinse the mouth with water.[4][5]
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Do NOT induce vomiting.[5]

Never give anything by mouth to an unconscious person.[5]

Call a physician or Poison Control Center immediately.[4][5]

Accidental Release Measures: Spill Cleanup Protocol
Evacuate & Isolate: Evacuate non-essential personnel from the area. Isolate the spill area for

at least 50 meters (150 feet) in all directions.[3][6]

Ventilate: Ensure adequate ventilation, but avoid actions that could spread vapors into other

areas.

Wear PPE: Don appropriate PPE, including respiratory protection, chemical-resistant gloves,

and splash goggles.

Contain & Absorb: Prevent the spill from entering drains or waterways.[4][5] Use a non-

combustible absorbent material like vermiculite, sand, or earth to soak up the product.[4]

Collect: Use spark-proof tools to carefully collect the absorbed material and place it into a

suitable, labeled container for hazardous waste disposal.[5]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety officer or supervisor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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